Cas no 1823389-52-1 (Tert-Butyl 4-amino-3-methylazepane-1-carboxylate)

• Product Name: Tert-Butyl 4-amino-3-methylazepane-1-carboxylate
• CAS No: 1823389-52-1
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• MDL: MFCD28119091
• CID: 4798045
• Update Time: 2026-02-27

Tert-Butyl 4-amino-3-methylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-amino-3-methylazepane-1-carboxylate
• Tert-Butyl 4-amino-3-methylazepane-1-carboxylate

• MDL： MFCD28119091
• Inchi： 1S/C12H24N2O2/c1-9-8-14(7-5-6-10(9)13)11(15)16-12(2,3)4/h9-10H,5-8,13H2,1-4H3
• InChI Key： JJWSEQIPGLDBOO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C(C)C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6

Additional information on Tert-Butyl 4-amino-3-methylazepane-1-carboxylate

Recent Advances in the Study of Tert-Butyl 4-amino-3-methylazepane-1-carboxylate (CAS: 1823389-52-1)

Tert-Butyl 4-amino-3-methylazepane-1-carboxylate (CAS: 1823389-52-1) is a key intermediate in the synthesis of various bioactive molecules, particularly in the field of medicinal chemistry. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural properties and versatility in chemical transformations. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The synthesis of Tert-Butyl 4-amino-3-methylazepane-1-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry approaches to enhance the efficiency of the synthetic process. These advancements not only reduce production costs but also minimize environmental impact, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In terms of applications, Tert-Butyl 4-amino-3-methylazepane-1-carboxylate has shown promise as a building block for the development of protease inhibitors and GPCR modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of a new class of antiviral agents targeting SARS-CoV-2. The compound's ability to introduce stereochemical diversity into drug candidates makes it particularly valuable for structure-activity relationship (SAR) studies.

Pharmacological evaluations have revealed that derivatives of Tert-Butyl 4-amino-3-methylazepane-1-carboxylate exhibit improved pharmacokinetic properties compared to their predecessors. For instance, a recent preclinical study reported enhanced blood-brain barrier penetration and metabolic stability in lead compounds derived from this intermediate. These findings suggest potential applications in central nervous system (CNS) disorders, where drug delivery remains a significant challenge.

Despite these promising developments, challenges remain in the large-scale production and purification of Tert-Butyl 4-amino-3-methylazepane-1-carboxylate. Current research is focused on addressing these limitations through innovative purification techniques and continuous flow chemistry approaches. Additionally, computational modeling studies are being conducted to predict the compound's behavior in various chemical environments, which could further optimize its synthetic utility.

In conclusion, Tert-Butyl 4-amino-3-methylazepane-1-carboxylate (CAS: 1823389-52-1) continues to be a molecule of significant interest in pharmaceutical research. Its versatility as a synthetic intermediate and potential therapeutic applications make it a valuable subject for ongoing investigation. Future research directions may include exploring its use in targeted drug delivery systems and combination therapies, as well as further optimization of its synthetic pathways for industrial-scale production.